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Compound of Interest

Compound Name: 15-LOX-1 inhibitor 1

Cat. No.: B2770240 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
15-Lipoxygenase-1 (15-LOX-1) is a crucial enzyme in the metabolism of polyunsaturated fatty

acids, such as linoleic acid and arachidonic acid.[1][2] It catalyzes the peroxidation of these

fatty acids, leading to the production of bioactive lipid mediators.[1] These mediators are

implicated in various physiological and pathological processes, including inflammation,

atherosclerosis, and certain types of cancer.[1][2] Consequently, the development of potent and

selective 15-LOX-1 inhibitors is a significant area of interest for therapeutic intervention.[2][3]

This document provides a detailed protocol for an in vitro spectrophotometric assay to screen

and characterize inhibitors of 15-LOX-1.

Assay Principle
The 15-LOX-1 enzyme assay is based on the catalytic oxidation of a polyunsaturated fatty acid

substrate, such as linoleic acid. 15-LOX-1 converts linoleic acid to 13-

hydroperoxyoctadecadienoic acid (13-HpODE).[2] This reaction results in the formation of a

conjugated diene system within the fatty acid structure, which leads to a significant increase in

absorbance at 234 nm.[1][2] The rate of increase in absorbance is directly proportional to the

enzyme's activity. By measuring this rate in the presence and absence of a test compound, the

inhibitory potential of the compound against 15-LOX-1 can be determined.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b2770240?utm_src=pdf-interest
https://www.researchgate.net/file.PostFileLoader.html?id=522081a2cf57d7023cfdebeb&assetKey=AS%3A271751995428865%401441802132794
https://pmc.ncbi.nlm.nih.gov/articles/PMC6511944/
https://www.researchgate.net/file.PostFileLoader.html?id=522081a2cf57d7023cfdebeb&assetKey=AS%3A271751995428865%401441802132794
https://www.researchgate.net/file.PostFileLoader.html?id=522081a2cf57d7023cfdebeb&assetKey=AS%3A271751995428865%401441802132794
https://pmc.ncbi.nlm.nih.gov/articles/PMC6511944/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6511944/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5218545/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6511944/
https://www.researchgate.net/file.PostFileLoader.html?id=522081a2cf57d7023cfdebeb&assetKey=AS%3A271751995428865%401441802132794
https://pmc.ncbi.nlm.nih.gov/articles/PMC6511944/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2770240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15-LOX-1 Signaling Pathway
15-LOX-1 is a key enzyme in the arachidonic acid cascade, producing lipid peroxides that can

influence inflammatory signaling pathways.[2] Inhibition of 15-LOX-1 is expected to reduce the

production of these pro-inflammatory mediators.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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